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Compound of Interest

Compound Name: Inonotusol F

Cat. No.: B15595309

This guide provides a comparative overview of analytical performance for the quantification of
Inonotusol F, a significant bioactive triterpenoid found in Inonotus obliquus (Chaga
mushroom). The data presented is a synthesized representation from a hypothetical inter-
laboratory study, designed to guide researchers, scientists, and drug development
professionals in establishing and evaluating analytical methods for this compound. The guide
includes detailed experimental protocols and visual workflows to ensure clarity and
reproducibility.

Quantitative Data Summary

The following table summarizes the performance of three fictional laboratories in the
guantitative analysis of a standardized sample of Inonotusol F. The data highlights the
variability and comparability of results obtained using a standardized High-Performance Liquid
Chromatography (HPLC) method.

Table 1: Inter-Laboratory Comparison of Inonotusol F Quantification
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Parameter Laboratory A Laboratory B Laboratory C

Mean Concentration

2.15 2.21 2.18
(mg/g)
Standard Deviation

0.08 0.12 0.09
(SD)
Relative Standard

o 3.72 5.43 413

Deviation (RSD %)
Linearity (R?) 0.9995 0.9991 0.9993
Limit of Detection

0.15 0.20 0.18
(LOD) (ng/mL)
Limit of Quantification

0.50 0.65 0.60
(LOQ) (ng/mL)
Accuracy (Recovery

98.9 97.5 99.2

%)

Experimental Protocols

The methodologies outlined below were provided to each participating laboratory to
standardize the analytical process.

Sample Preparation: Ultrasonic-Assisted Extraction

This protocol describes the extraction of triterpenoids, including Inonotusol F, from Inonotus
obliquus sclerotia.

o Sample Grinding: Dried sclerotia of Inonotus obliquus are ground into a fine powder (40-60
mesh).

o Extraction Solvent: A solution of 80% ethanol in deionized water is used as the extraction
solvent.

o Extraction Procedure:
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[e]

Weigh 1.0 g of the powdered sample into a 50 mL conical flask.

Add 20 mL of the 80% ethanol solvent.

o

Place the flask in an ultrasonic bath.

[¢]

Sonicate at 40 kHz and 25°C for 30 minutes.

[¢]

« Filtration: The resulting extract is filtered through a 0.22 pum syringe filter into an HPLC vial
for analysis.

HPLC Method for Inonotusol F Quantification

This section details the instrumental parameters for the quantitative analysis of Inonotusol F.

 Instrumentation: A standard High-Performance Liquid Chromatography (HPLC) system
equipped with a photodiode array (PDA) detector.

e Column: C18 reversed-phase column (4.6 x 250 mm, 5 um particle size).[1]
o Mobile Phase: A gradient elution using Acetonitrile (Solvent B) and Water (Solvent A).[1]
o 0-10 min: 90% B
o 10-30 min: 97% B
o 30-30.1 min: Return to 90% B
o 30.1-40 min: Re-equilibration at 90% B
e Flow Rate: 1.0 mL/min.[1]
e Column Temperature: 30°C.[1]
o Detection Wavelength: 210 nm.

e Injection Volume: 10 pL.
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» Standard Preparation: A stock solution of Inonotusol F standard is prepared in methanol
and serially diluted to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 pg/mL).

Visualized Workflows and Pathways

The following diagrams, created using the DOT language, illustrate the experimental workflow
and relevant biological pathways associated with triterpenoids from Inonotus obliquus.
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Fig 1. Experimental workflow for Inonotusol F analysis.
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Fig 2. Inonotusol F action on the AMPK/mTOR pathway.
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Fig 3. Inonotusol F inhibition of the NF-kB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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